N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide

• IUPAC Name: N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide
• InChI: InChI=1S/C12H15BrClNO/c1-12(2,8-15-11(16)7-14)9-4-3-5-10(13)6-9/h3-6H,7-8H2,1-2H3,(H,15,16)
• InChI Key: SPTAJTNQQBWKEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)CCl)C1=CC(=CC=C1)Br
• Molecular Formula: C12H15BrClNO
• Molecular Weight: 304.61 g/mol

Description

N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide, also known as Br-MPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of selective androgen receptor modulators (SARMs) and is known for its ability to selectively target androgen receptors in the body.

Mechanism of Action

N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide works by selectively targeting androgen receptors in the body. These receptors are responsible for regulating the development and maintenance of muscle and bone tissue. By targeting these receptors, N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide can help to increase muscle mass and bone density, which can be beneficial in the treatment of various conditions related to muscle and bone health.
Biochemical and Physiological Effects:
N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase muscle mass and bone density, improve muscle strength and endurance, and reduce fat mass. It has also been shown to have a positive impact on insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide in lab experiments is its ability to selectively target androgen receptors in the body. This makes it a valuable tool for studying the role of androgen receptors in various biological processes. However, one limitation of N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide is that it can be difficult to synthesize and may not be readily available for use in lab experiments.

Future Directions

There are several future directions for research on N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide. One area of interest is its potential use as a therapeutic agent for the treatment of muscle wasting and other conditions related to muscle and bone health. Another area of interest is its potential use in agriculture to improve the quality of meat in livestock. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide on the body and to explore its potential use as a performance-enhancing drug.

Synthesis Methods

The synthesis of N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide involves a multi-step process that begins with the preparation of 3-bromophenylboronic acid. This is followed by the formation of an intermediate compound using a Suzuki coupling reaction with 2-chloro-2-methylpropionyl chloride. The final step involves the addition of an amine group to the intermediate compound to form N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide.

Scientific Research Applications

N-[2-(3-bromophenyl)-2-methylpropyl]-2-chloroacetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and sports. In medicine, it has been shown to have potential therapeutic applications in the treatment of muscle wasting, osteoporosis, and other conditions related to muscle and bone health. In agriculture, it has been studied for its ability to increase muscle mass and improve the quality of meat in livestock. In sports, it has been studied for its potential use as a performance-enhancing drug.